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P(1)-(adenosine-5/')-P(5)-(thymidine-5/')-pentaphosphate P(1)-(adenosine-5/')-P(5)-(thymidine-5/')-pentaphosphate
Brand Name: Vulcanchem
CAS No.: 13457-68-6
VCID: VC0087024
InChI: InChI=1S/C20H29N7O20P4/c1-8-3-26(20(32)25-18(8)31)12-2-9(28)10(43-12)4-41-48(33,34)45-50(37,38)47-51(39,40)46-49(35,36)42-5-11-14(29)15(30)19(44-11)27-7-24-13-16(21)22-6-23-17(13)27/h3,6-7,9-12,14-15,19,28-30H,2,4-5H2,1H3,(H,33,34)(H,35,36)(H,37,38)(H,39,40)(H2,21,22,23)(H,25,31,32)/t9-,10+,11+,12+,14+,15+,19+/m0/s1
SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O
Molecular Formula: C20H29N7O20P4
Molecular Weight: 811.4 g/mol

P(1)-(adenosine-5/')-P(5)-(thymidine-5/')-pentaphosphate

CAS No.: 13457-68-6

Main Products

VCID: VC0087024

Molecular Formula: C20H29N7O20P4

Molecular Weight: 811.4 g/mol

P(1)-(adenosine-5/')-P(5)-(thymidine-5/')-pentaphosphate - 13457-68-6

CAS No. 13457-68-6
Product Name P(1)-(adenosine-5/')-P(5)-(thymidine-5/')-pentaphosphate
Molecular Formula C20H29N7O20P4
Molecular Weight 811.4 g/mol
IUPAC Name [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy-[hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl]oxyphosphoryl] hydrogen phosphate
Standard InChI InChI=1S/C20H29N7O20P4/c1-8-3-26(20(32)25-18(8)31)12-2-9(28)10(43-12)4-41-48(33,34)45-50(37,38)47-51(39,40)46-49(35,36)42-5-11-14(29)15(30)19(44-11)27-7-24-13-16(21)22-6-23-17(13)27/h3,6-7,9-12,14-15,19,28-30H,2,4-5H2,1H3,(H,33,34)(H,35,36)(H,37,38)(H,39,40)(H2,21,22,23)(H,25,31,32)/t9-,10+,11+,12+,14+,15+,19+/m0/s1
Standard InChIKey WLGHSSFVEUABFP-SLFMBYJQSA-N
Isomeric SMILES CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)O
SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O
Canonical SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O
Synonyms Ap(5)dT
P(1)-(adenosine-5')-P(5)-(thymidine-5')-pentaphosphate
PubChem Compound 447779
Last Modified Nov 11 2021
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